Cas no 2229211-94-1 (1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine)

• Product Name: 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine
• CAS No: 2229211-94-1
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6070042
• PubChem ID: 165628976
• Update Time: 2025-06-13

1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine
• EN300-1782586
• 2229211-94-1

• Inchi： 1S/C10H17N/c1-4-9(2)8-10-6-5-7-11(10)3/h1,9-10H,5-8H2,2-3H3
• InChI Key： SDRYPTMJAIAVOB-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC(C#C)C

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine

Professional Introduction to Compound with CAS No. 2229211-94-1 and Product Name: 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine

1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine (CAS No. 2229211-94-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, consists of a pyrrolidine core substituted with a methyl group at the 1-position and an alkyne moiety at the 2-position, linked to a 2-methylbutyl group. The unique combination of functional groups in this molecule imparts distinct chemical properties that make it a promising candidate for various applications in drug discovery and synthesis.

The CAS No. 2229211-94-1 identifier is a critical piece of information for researchers and chemists, as it ensures unambiguous identification and classification of the compound within scientific literature and databases. This standardized numbering system facilitates efficient retrieval of relevant data, including synthesis routes, spectroscopic data, and biological activity profiles.

In recent years, the demand for novel heterocyclic compounds has surged due to their widespread utility in pharmaceuticals. Pyrrolidine derivatives, in particular, have been extensively studied for their potential as pharmacophores in drug development. The presence of both alkynyl and methyl substituents in 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine enhances its reactivity and versatility, making it a valuable building block for constructing more complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The alkyne group can undergo various chemical transformations, such as Sonogashira coupling reactions, which are widely used to construct carbon-carbon bonds in organic synthesis. This property allows chemists to easily incorporate additional functional groups or link this compound to other pharmacophores, thereby expanding its utility in drug design.

Recent advancements in computational chemistry have also highlighted the significance of 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine as a scaffold for virtual screening and drug discovery campaigns. Molecular modeling studies have demonstrated that this compound can interact with various biological targets, suggesting its potential as an intermediate or lead compound in the development of new therapeutic agents.

The pyrrolidine ring itself is known for its ability to mimic certain biological functionalities, such as those found in amino acids or nucleoside bases. This structural feature makes it an attractive component in the design of drugs targeting neurological disorders, infectious diseases, and other therapeutic areas where precise molecular interactions are crucial.

Moreover, the synthesis of 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine presents an interesting challenge for synthetic chemists due to its complex connectivity. The synthesis typically involves multi-step reactions starting from readily available precursors, such as propargyl bromide and methyl-substituted pyrrolidine derivatives. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired alkyne-pyrrolidine linkage with high regioselectivity and yield.

As research continues to evolve, the applications of 1-methyl-2-(2-methylbut-3-yn-1-yl)pyrrolidine are expected to expand further. Innovations in synthetic methodologies and an increased understanding of its chemical behavior will likely unlock new possibilities for its use in pharmaceuticals and beyond. The compound's unique structural features make it a versatile tool for chemists working on cutting-edge drug discovery projects.

The growing interest in heterocyclic compounds like 1-methyl-2-(2-methylbut-3-yn-1-yllpyrrolidine underscores their importance as fundamental building blocks in modern chemistry. As scientists delve deeper into the potential applications of these molecules, new opportunities for therapeutic innovation are likely to emerge. The continued exploration of such compounds will undoubtedly contribute to advancements across multiple scientific disciplines.